Cas no 2172565-59-0 (1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172565-59-0
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6056136
• PubChem ID: 165588464
• Update Time: 2025-06-09

1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde
• EN300-1609997
• 2172565-59-0

• Inchi： 1S/C12H16N2O3S/c15-8-10-6-13-14(7-9-2-1-3-9)12(10)18(16,17)11-4-5-11/h6,8-9,11H,1-5,7H2
• InChI Key： COAKDVNLXWHAQN-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=NN1CC1CCC1)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-(Cyclobutylmethyl)-5-(Cyclopropanesulfonyl)-1H-Pyrazole-4-Carbaldehyde (CAS: 2172565-59-0)

1-(Cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde (CAS: 2172565-59-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core functionalized with cyclobutylmethyl and cyclopropanesulfonyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs.

The synthesis of 1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions, including cyclization and sulfonylation, to achieve high purity and yield. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High-Resolution Mass Spectrometry) have been employed to confirm its molecular structure. Researchers have also explored its reactivity and derivatization potential, which is crucial for the development of new analogs with enhanced pharmacological properties.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has been reported to modulate the activity of kinases and sulfotransferases, making it a candidate for further investigation in diseases such as cancer and autoimmune disorders. The cyclopropanesulfonyl moiety, in particular, is believed to contribute to its binding affinity and selectivity towards these targets.

Recent publications have highlighted the compound's potential in drug design, especially in the context of fragment-based drug discovery (FBDD). Its relatively small molecular weight and favorable physicochemical properties make it an attractive starting point for the development of more complex molecules. Additionally, computational modeling and molecular docking studies have provided insights into its interaction with biological macromolecules, further validating its therapeutic relevance.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the synthesis of derivatives with improved properties and the evaluation of their efficacy in preclinical models.

In conclusion, 1-(cyclobutylmethyl)-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing and future studies will likely uncover new applications and refine its role in therapeutic development. Researchers and industry professionals are encouraged to explore its possibilities further, leveraging its unique structural features for innovative drug discovery efforts.